2-hydroxy-4-(2-oxo-1,3-dihydro-2H-inden-1-ylidene) but-2-enoic acid

• Molecular Formula: C13H10O4
• Molecular Weight: 230.22 g/mol
• IUPAC Name: (E,4Z)-2-hydroxy-4-(2-oxo-3H-inden-1-ylidene)but-2-enoic acid
• InChI: InChI=1S/C13H10O4/c14-11(13(16)17)6-5-10-9-4-2-1-3-8(9)7-12(10)15/h1-6,14H,7H2,(H,16,17)/b10-5-,11-6+
• InChI Key: XWPYRLHJCKHRRG-JZKFVHIFSA-N
• Isomeric SMILES: C1C2=CC=CC=C2/C(=C/C=C(\C(=O)O)/O)/C1=O
• Canonical SMILES: C1C2=CC=CC=C2C(=CC=C(C(=O)O)O)C1=O

Description

2-Hydroxy-4-(2-oxo-1,3-dihydro-2H-inden-1-ylidene)but-2-enoic acid is a member of indanones.

Scientific Research Applications

Biocatalytic Reduction

A study by Schummer et al. (1991) explored the biocatalytic reduction of various 2-hydroxy acids, including derivatives similar to 2-hydroxy-4-(2-oxo-1,3-dihydro-2H-inden-1-ylidene) but-2-enoic acid. This process utilized Proteus vulgaris cells and hydrogen gas or formate as electron donors, achieving high enantiomeric excess and yields in isolated products (Schummer, Yu, & Simon, 1991).

Anti-Tumor Activity in Breast Cancer

Research from 1958 indicated the potential use of 4-oxo-butenoic acid derivatives, including similar compounds to this compound, as anti-tumor agents in the treatment of human breast carcinoma (Miles et al., 1958).

Asymmetric Hydrogenation

Zhu et al. (2010) achieved the asymmetric hydrogenation of (E)-2-oxo-4-arylbut-3-enoic acids, which are structurally related to this compound. This method offered a useful synthesis approach for common intermediates in ACE inhibitors (Zhu, Meng, Fan, Xie, & Zhang, 2010).

Synthesis and Biological Activities

Sobin et al. (2021) reported the synthesis and exploration of biological activities of 2-hydroxy-4-oxo-4-(thien-2-yl)but-2-enoic acid derivatives, which are structurally analogous to the compound of interest. They found activities comparable to reference compounds, indicating potential in developing new drugs with anti-inflammatory and other therapeutic effects (Sobin et al., 2021).

Hemostatic, Anti-Inflammatory, and Anthelminthic Activity

Another study focused on the synthesis and hemostatic, anti-inflammatory, and anthelminthic activity of 2-hydroxy-4-oxo-4-(thien-2-yl)but-2-enoic acid derivatives. These compounds showed marginally toxic activities with promising results for hemostatic and anthelminthic agents (Sobin et al., 2021).

Synthesis and SAR of Inhibitors

Drysdale et al. (2000) synthesized a series of 4-aryl-2-hydroxy-4-oxobut-2-enoic acids and esters, which are structurally related to the compound . These were found to be potent inhibitors of the kynurenine-3-hydroxylase enzyme, offering potential as neuroprotective agents (Drysdale, Hind, Jansen, & Reinhard, 2000).